Pubchem_71389054

• CAS No.: 62179-11-7
• Molecular Formula: C20H20CdSi-
• Molecular Weight: 400.9 g/mol
• InChI: InChI=1S/C18H15Si.C2H5.Cd/c1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;1-2;/h1-15H;1H2,2H3;/q;-1
• InChI Key: WXWAKOXVPGAVAC-UHFFFAOYSA-N
• Canonical SMILES: C[CH2-].C1=CC=C(C=C1)[Si](C2=CC=CC=C2)C3=CC=CC=C3.[Cd]

Description

Pubchem_71389054 is a chemical compound listed in the PubChem database, which is a comprehensive resource for chemical information

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Pubchem_71389054 involves several steps, including the selection of appropriate starting materials, reagents, and reaction conditions. The specific synthetic route can vary depending on the desired purity and yield of the compound. Common methods include:

Step 1: Selection of starting materials and reagents.

Step 2: Conducting the reaction under controlled conditions, such as temperature, pressure, and pH.

Step 3: Purification of the product using techniques like chromatography or recrystallization.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using automated equipment and optimized reaction conditions to ensure high yield and purity. This often includes:

Batch or continuous flow reactors: for efficient synthesis.

Advanced purification techniques: to remove impurities.

Quality control measures: to ensure consistency and safety.

Chemical Reactions Analysis

Types of Reactions

Pubchem_71389054 undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide, and other oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents.

Substitution: Halogens, nucleophiles, and other substituents.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example:

Oxidation: Formation of oxidized derivatives.

Reduction: Formation of reduced derivatives.

Substitution: Formation of substituted derivatives with different functional groups.

Scientific Research Applications

Pubchem_71389054 has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent or intermediate in various chemical reactions and synthesis processes.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic effects and as a lead compound for drug development.

Industry: Utilized in the production of specialty chemicals, materials, and other industrial applications.

Mechanism of Action

The mechanism of action of Pubchem_71389054 involves its interaction with specific molecular targets and pathways. This can include:

Binding to receptors or enzymes: to modulate their activity.

Interacting with cellular pathways: to influence biological processes.

Modifying the structure or function of biomolecules: to achieve desired effects.